2-((5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C13H9ClN4O2S2/c14-9-3-1-2-8(6-9)11-17-18-13(20-11)22-7-10(19)16-12-15-4-5-21-12/h1-6H,7H2,(H,15,16,19)
• InChI Key: ULDRIGOAANHSOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NN=C(O2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C13H9ClN4O2S2
• Molecular Weight: 352.8 g/mol
• CAS No.: 850937-60-9

Description

2-((5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing derivatives of 1,3,4-oxadiazole, which share a core structure with the compound . For instance, studies have developed novel synthetic routes leading to oxadiazole derivatives with potential for significant biological activities. These synthesis efforts are aimed at exploring the compound's versatile pharmacological properties by incorporating different substituents to examine their effects on biological activity and stability (Iftikhar et al., 2019; Rehman et al., 2013).

Antimicrobial and Enzyme Inhibition Activities

Derivatives of 1,3,4-oxadiazole, closely related to the compound of interest, have been evaluated for their antimicrobial properties and enzyme inhibition potential. These studies highlight the compound's application in developing new antimicrobial agents and understanding their mechanisms of action. For example, some derivatives have shown promising antibacterial activity, providing a basis for the development of new therapeutic agents targeting resistant bacterial strains (Ramalingam et al., 2019; Joshi & Parikh, 2013).

Biological Screening and Pharmacological Evaluation

Further studies have focused on the biological screening and pharmacological evaluation of oxadiazole derivatives, assessing their potential as bioactive compounds in various therapeutic areas. This includes evaluating their anti-inflammatory, antithrombotic, and antioxidant properties, underscoring the compound's versatility and potential in medicinal chemistry and drug development (Basra et al., 2019; Lelyukh et al., 2021).

Mechanism of Action

Target of Action

Similar compounds with oxadiazole and thiazole moieties have been reported to exhibit a broad spectrum of biological activities, including anti-inflammatory, anti-hiv, antibacterial, anticonvulsant, antimalarial, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-hbv, anticancer, and analgesic effects .

Mode of Action

For instance, oxadiazole derivatives have been reported to possess anti-Salmonella typhi activity .

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways, leading to their broad spectrum of biological activities .

Result of Action

Similar compounds have been reported to exhibit significant activity against various biological targets, leading to their potential therapeutic effects .